Cas no 6082-56-0 (1,2-diphenyl-4-propylpyrazolidine-3,5-dione)

• Product name: 1,2-diphenyl-4-propylpyrazolidine-3,5-dione
• CAS No: 6082-56-0
• MF: C₁₈H₁₈N₂O₂
• MW: 294.34772
• CID: 1623480
• PubChem ID: 201492

1,2-diphenyl-4-propylpyrazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-diphenyl-4-propylpyrazolidine-3,5-dione
• 1,2-Diphenyl-4-propyl-3,5-pyrazolidinedione
• G 13838
• P.M. 231
• 1,2-Difenil-3,5-dicheto-4-propil-pirazolidina
• DTXSID50209662
• BRN 0278629
• 5-24-05-00386 (Beilstein Handbook Reference)
• SCHEMBL23295125
• 1,2-Difenil-3,5-dicheto-4-propil-pirazolidina [Italian]
• DA-231
• 6082-56-0
• 3,5-Pyrazolidinedione, 1,2-diphenyl-4-propyl-

• Inchi： InChI=1S/C18H18N2O2/c1-2-9-16-17(21)19(14-10-5-3-6-11-14)20(18(16)22)15-12-7-4-8-13-15/h3-8,10-13,16H,2,9H2,1H3
• InChI Key： FFVLWIPQVZKVDU-UHFFFAOYSA-N
• SMILES： CCCC1C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 40.62